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Compound of Interest

Compound Name: Desethylene ciprofloxacin

Cat. No.: B035067 Get Quote

An In-depth Technical Guide to Desethylene
Ciprofloxacin
Introduction

Desethylene ciprofloxacin is a primary metabolite of ciprofloxacin, a widely utilized broad-

spectrum fluoroquinolone antibiotic.[1][2][3] It is also recognized as a degradation product of

ciprofloxacin, which can be formed through processes such as advanced oxygenation in

wastewater treatment.[2] While it exhibits antibacterial properties, its activity is less potent than

the parent compound, ciprofloxacin.[3][4] This document provides a comprehensive overview of

the chemical structure, properties, and analytical methodologies related to Desethylene
ciprofloxacin for researchers, scientists, and professionals in drug development.

Chemical Structure and Identification
Desethylene ciprofloxacin, systematically named 7-(2-aminoethylamino)-1-cyclopropyl-6-

fluoro-4-oxoquinoline-3-carboxylic acid, is a derivative of ciprofloxacin where the piperazine

ring is opened.[5][6]

IUPAC Name: 7-(2-aminoethylamino)-1-cyclopropyl-6-fluoro-4-oxoquinoline-3-carboxylic

acid[5][6]

Synonyms: Ciprofloxacin-7-ethylenediamine, Desethyleneciprofloxacin, 7-Aea-ciprofloxcin[5]
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CAS Number: 103222-12-4 (free base)[5], 528851-31-2 (hydrochloride salt)[1][2][6]

Molecular Formula: C₁₅H₁₆FN₃O₃[2][5]

SMILES: FC1=CC2=C(C=C1NCCN)N(C3CC3)C=C(C(O)=O)C2=O[2]

InChI Key: ODOFTUIHVVTJRI-UHFFFAOYSA-N[2]

Physicochemical Properties
The physicochemical properties of Desethylene ciprofloxacin and its hydrochloride salt are

summarized in the table below.

Property Value (Free Base)
Value
(Hydrochloride
Salt)

Reference

Molecular Weight 305.30 g/mol 341.8 g/mol [2][5]

Exact Mass 305.11756954 Da 341.0942473 Da [5][6]

Melting Point Not available >240°C (decomposes) [7]

Solubility Not available

Slightly soluble in

DMSO, Methanol, and

Water

[7]

λmax Not available 278 nm [2]

Topological Polar

Surface Area
95.7 Å² 95.7 Å² [5][6]

Synthesis
The synthesis of Desethylene ciprofloxacin hydrochloride can be achieved from 7-Chloro-1-

cyclopropyl-6-fluoro-1,4-dihydro-4-oxoquinoline-3-carboxylic acid.[8] While detailed protocols

are proprietary, the general approach involves the nucleophilic substitution of the chlorine atom

at the C-7 position with ethylenediamine.
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Biological Activity and Metabolism
Desethylene ciprofloxacin is a known metabolite of ciprofloxacin, formed in the liver.[3]

Ciprofloxacin itself is a potent antibacterial agent that functions by inhibiting bacterial DNA

gyrase (a type II topoisomerase) and topoisomerase IV.[9][10] These enzymes are essential for

bacterial DNA replication, transcription, and repair.[10] By inhibiting these enzymes,

ciprofloxacin leads to the cessation of cell division and ultimately bacterial cell death.[9]

Desethylene ciprofloxacin retains some antibacterial activity, though it is less effective than

ciprofloxacin.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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